Whitepaper: 4-(3-Nitrophenyl)but-3-yn-1-ol – Chemical Profiling, Reactivity, and Applications in Drug Discovery
Whitepaper: 4-(3-Nitrophenyl)but-3-yn-1-ol – Chemical Profiling, Reactivity, and Applications in Drug Discovery
Executive Summary
In the landscape of modern medicinal chemistry and fragment-based drug discovery (FBDD), bifunctional and trifunctional intermediates are highly valued for their ability to rapidly expand chemical space. 4-(3-Nitrophenyl)but-3-yn-1-ol is a versatile, polyfunctional building block characterized by three orthogonal reactive sites: an electron-deficient nitroarene, a rigid internal alkyne spacer, and a terminal primary alcohol.
This technical guide provides an in-depth analysis of its physicochemical properties, establishes self-validating protocols for its synthesis via Sonogashira cross-coupling, and maps out its divergent downstream reactivity. As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps, focusing heavily on the causality behind experimental design and the mechanistic logic that dictates its use in the synthesis of complex pharmacophores, such as antineoplastic agents[1],[2].
Physicochemical Profiling & Drug Design Relevance
The structural motifs of 4-(3-Nitrophenyl)but-3-yn-1-ol dictate both its macroscopic physical properties and its behavior in biological systems. The electron-withdrawing nature of the meta-nitro group subtly polarizes the internal alkyne, making it uniquely susceptible to specific reduction or hydration pathways, while the primary alcohol ensures sufficient aqueous solubility.
Quantitative Data Summary
| Property | Value | Causality & Relevance in Drug Design |
| Molecular Formula | C₁₀H₉NO₃ | Defines the baseline atomic composition. |
| Molecular Weight | 191.18 g/mol | Highly favorable for FBDD (MW < 300 Da), allowing for significant downstream elaboration without violating Lipinski’s Rule of Five. |
| LogP (Predicted) | ~1.70 | Provides optimal lipophilicity for passive membrane permeability without causing excessive hydrophobic trapping in lipid bilayers[3]. |
| Hydrogen Bond Donors | 1 (-OH) | Offers a directional interaction point for target binding or a synthetic handle for prodrug esterification. |
| Hydrogen Bond Acceptors | 3 (-NO₂, -OH) | Enhances aqueous solubility and the potential for binding pocket interactions via the nitro oxygens[4]. |
| Polar Surface Area (PSA) | 66.1 Ų | Falls well within the optimal range for blood-brain barrier (BBB) penetration (< 90 Ų) and oral bioavailability (< 140 Ų)[4]. |
Synthetic Methodology: The Sonogashira Cross-Coupling
The primary route to synthesize 4-(3-Nitrophenyl)but-3-yn-1-ol involves the Sonogashira cross-coupling of 1-iodo-3-nitrobenzene with but-3-yn-1-ol. The choice of an aryl iodide over an aryl bromide is deliberate: the weaker C–I bond significantly lowers the activation energy required for the oxidative addition of the Palladium(0) catalyst, ensuring high yields even at room temperature[1].
Flowchart of the Sonogashira coupling mechanism for synthesizing the target molecule.
Step-by-Step Protocol: Synthesis of 4-(3-Nitrophenyl)but-3-yn-1-ol
Objective: High-yield coupling of an aryl halide with a terminal alkynol while suppressing homocoupling byproducts.
Reagents:
-
1-Iodo-3-nitrobenzene (1.0 equiv)
-
But-3-yn-1-ol (1.2 equiv)
-
Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (5 mol%)
-
Copper(I) iodide[CuI] (10 mol%)
-
Triethylamine (Et₃N) / Tetrahydrofuran (THF) (1:1 v/v)
Procedure:
-
Degassing (Critical Step): Dissolve 1-iodo-3-nitrobenzene in the Et₃N/THF mixture. Sparge the solution with argon for 15 minutes. Causality: Dissolved oxygen promotes the Cu-catalyzed Glaser homocoupling of but-3-yn-1-ol, which consumes the alkyne and complicates purification.
-
Catalyst Activation: Add Pd(PPh₃)₂Cl₂ and CuI under a positive flow of argon. The Pd(II) precatalyst is reduced in situ to the active Pd(0) species by the alkyne/amine mixture.
-
Coupling: Slowly add but-3-yn-1-ol via syringe. Stir the reaction at room temperature for 4–6 hours.
-
Workup: Quench the reaction with saturated aqueous NH₄Cl to complex the copper salts. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
-
Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).
Validation & Quality Control (Self-Validating System):
-
TLC: Monitor the disappearance of the highly UV-active 1-iodo-3-nitrobenzene.
-
FTIR: Success is confirmed by the disappearance of the terminal alkyne C–H stretch (~3300 cm⁻¹) and the appearance of an internal alkyne C≡C stretch (~2200 cm⁻¹).
-
LC-MS: Confirm product mass (Expected m/z [M+H]⁺ ~192.2).
Orthogonal Reactivity & Downstream Derivatization
The true value of 4-(3-Nitrophenyl)but-3-yn-1-ol lies in its orthogonal reactivity. The three functional groups can be manipulated independently without cross-interference, provided the correct reagents are selected.
Divergent synthetic pathways for functionalizing 4-(3-Nitrophenyl)but-3-yn-1-ol.
Step-by-Step Protocol: Selective Nitro Reduction
Objective: Conversion of the nitroarene to an aniline derivative (4-(3-aminophenyl)but-3-yn-1-ol) without reducing the internal alkyne[1].
Reagents:
-
4-(3-Nitrophenyl)but-3-yn-1-ol (1.0 equiv)
-
Tin(II) chloride dihydrate[SnCl₂·2H₂O] (5.0 equiv)
-
Absolute Ethanol
Procedure:
-
Setup: Dissolve the starting material in absolute ethanol.
-
Reduction: Add SnCl₂·2H₂O in one portion. Causality: SnCl₂ is a mild, chemoselective reducing agent. Unlike catalytic hydrogenation (Pd/C, H₂), which would indiscriminately reduce both the nitro group and the alkyne to an alkane, SnCl₂ exclusively targets the nitro group via a single-electron transfer mechanism.
-
Heating: Reflux the mixture (70–80°C) for 2–4 hours.
-
Workup (Critical Step): Cool to room temperature. Neutralize carefully with saturated NaHCO₃ until the pH is ~8. Causality: Tin salts form highly stable, gelatinous emulsions in acidic or neutral aqueous phases. Adjusting the pH to 8 precipitates the tin as insoluble tin(IV) hydroxide complexes.
-
Purification: Filter the suspension through a pad of Celite to remove the tin precipitates. Extract the filtrate with Ethyl Acetate, concentrate, and purify via chromatography.
Validation & Quality Control:
-
TLC: The resulting aniline is significantly more polar and will exhibit a lower Rf value. A Ninhydrin stain will yield a positive (purple/brown) spot, confirming the presence of a primary amine.
-
¹H-NMR: Validation is achieved by observing the disappearance of the characteristic downfield aromatic signals of the nitroarene and the appearance of a broad singlet integrating for 2H (~3.5–4.0 ppm) corresponding to the new -NH₂ group.
Applications in Medicinal Chemistry
4-(3-Nitrophenyl)but-3-yn-1-ol serves as a critical intermediate in the synthesis of targeted therapeutics. Most notably, it has been utilized in the development of N-phenyl-N'-(2-chloroethyl)ureas (CEUs) .
Research by Moreau et al. (2005) demonstrated that reducing the nitro group of this compound to an aniline allows for subsequent coupling to form CEU derivatives[1],[2]. These specific derivatives act as potent antineoplastic agents by disrupting microtubule self-assembly. The rigid alkyne spacer provided by the but-3-yn-1-ol chain ensures the correct spatial orientation of the hydroxyalkyl tail, which is critical for binding affinity in human colon carcinoma (HT-29) and breast carcinoma (MCF-7) cell lines, achieving growth inhibition (GI₅₀) in the nanomolar range[2].
Furthermore, the terminal alcohol can be converted into a mesylate or tosylate, transforming it into an electrophilic warhead for covalent kinase inhibitors or a linker attachment point for Proteolysis Targeting Chimeras (PROTACs).
References
-
Title: Optimized N-phenyl-N'-(2-chloroethyl)ureas as potential antineoplastic agents: synthesis and growth inhibition activity. Source: Bioorganic & Medicinal Chemistry, 13(24), 6703-6712 (2005). URL: [Link]
-
Title: PubChem Compound Summary for CID 11745451, 4-(2-Nitrophenyl)but-3-yn-1-ol (Structural Analog for Physicochemical Baseline). Source: National Center for Biotechnology Information (NCBI). URL: [Link]
-
Title: The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Source: Chemical Reviews, 107(3), 874-922 (2007). URL: [Link]
Sources
- 1. corpus.ulaval.ca [corpus.ulaval.ca]
- 2. Optimized N-phenyl-N'-(2-chloroethyl)ureas as potential antineoplastic agents: synthesis and growth inhibition activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. madebygenie.com [madebygenie.com]
- 4. 4-(2-Nitrophenyl)but-3-yn-1-ol | C10H9NO3 | CID 11745451 - PubChem [pubchem.ncbi.nlm.nih.gov]
